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Compound of Interest

Compound Name: CBZ-D-VALINE

Cat. No.: B2470294

An In-depth Technical Guide to CBZ-D-VALINE

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-a-Carbobenzyloxy-D-valine
(CBZ-D-VALINE), a critical chiral building block in synthetic organic chemistry and drug
development. This document details its chemical and physical properties, a standard synthesis
protocol, and its primary applications.

Core Compound Identification

CBZ-D-VALINE is the N-Cbz protected form of the D-isomer of valine, an essential amino acid.
The carbobenzyloxy (Cbz or Z) group serves as a crucial protecting group in peptide synthesis,
preventing the amino group of D-valine from undergoing unwanted reactions during peptide
bond formation.

Molecular Structure:

The structure consists of a D-valine molecule where the amino group is attached to a
carbobenzyloxy group.

e SMILES:CC(C)--INVALID-LINK--O)NC(=0)OCC1=CC=CC=C1

e InChl Key:CANZBRDGRHNSGZ-LLVKDONJSA-N[1][2]
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Physicochemical and Spectroscopic Data

A summary of the key quantitative data for CBZ-D-VALINE is presented in the tables below for
easy reference and comparison.

Table 1. Chemical Identifiers and Molecular Properties

Parameter Value Reference
CAS Number 1685-33-2 [31[4][5]
Molecular Formula C13H17NOa

Molecular Weight 251.28 g/mol

White to off-white crystalline
Appearance
powder

Table 2: Physical and Chemical Properties

Property Value Reference

Melting Point 58.0t0 63.0 °C

Sparingly soluble in water.
Solubilt Soluble in Chloroform,
olubili
Y Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

[0]20/D +3.0 to +6.0° (c=2,

Optical Rotation ) _
Acetic Acid)

Synthesis of CBZ-D-VALINE: Experimental Protocol

The following protocol describes a standard method for the synthesis of CBZ-D-VALINE via the
Schotten-Baumann reaction, adapted from procedures for the L-enantiomer. This reaction
involves the acylation of the amino group of D-valine using benzyl chloroformate under basic
conditions.
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Materials:

D-Valine

2M Sodium hydroxide solution

Sodium carbonate

Benzyl chloroformate (Cbz-Cl)

1,4-Dioxane (or other suitable organic solvent)
Dichloromethane (for extraction)
Concentrated hydrochloric acid

Deionized water

Procedure:

Dissolution: In a suitable reaction vessel, dissolve D-valine in a 2M sodium hydroxide
solution and add sodium carbonate. Stir until all solids are completely dissolved.

Cooling: Cool the reaction mixture to below 0°C using an ice-salt bath.

Addition of Protecting Group: Prepare a solution of benzyl chloroformate in 1,4-dioxane. Add
this solution dropwise to the cooled D-valine solution while vigorously stirring. Maintain the
reaction temperature below 20°C throughout the addition.

Reaction: Allow the reaction to proceed at room temperature for approximately 8 hours with
continuous stirring.

Extraction: After the reaction is complete, extract the mixture with dichloromethane to
remove unreacted benzyl chloroformate and other organic impurities. Discard the organic
phase.

Acidification and Precipitation: Cool the aqueous phase to below 10°C. Slowly add
concentrated hydrochloric acid dropwise with stirring until the pH of the solution reaches 2. A
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white solid precipitate of CBZ-D-VALINE will form.

e |solation and Purification: Continue stirring the mixture at 10°C for 30 minutes to ensure
complete precipitation. Collect the solid product by filtration.

e Washing and Drying: Wash the collected solid with cold deionized water to remove any

remaining salts. Dry the purified product under a vacuum to yield white, crystalline CBZ-D-
VALINE.

Workflow Diagram:

Synthesis Workflow for CBZ-D-VALINE

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps in the synthesis of CBZ-D-VALINE.

Applications in Drug Development and Research

CBZ-D-VALINE is a valuable intermediate in the synthesis of pharmaceuticals and
biochemicals. Its primary application is in peptide synthesis, where the Cbz group provides
temporary protection for the amino functionality.

o Peptide Synthesis: It is a fundamental building block for the solid-phase and solution-phase
synthesis of peptides containing D-valine residues. D-amino acids are incorporated into
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peptide-based drug candidates to increase their stability against enzymatic degradation,
thereby improving their pharmacokinetic profiles.

o Chiral Synthesis: It serves as a chiral precursor in the asymmetric synthesis of various
complex organic molecules and active pharmaceutical ingredients (APIS).

e Enzyme Inhibitors: CBZ-D-VALINE and its derivatives are used in the development of
enzyme inhibitors, where the specific stereochemistry is crucial for biological activity.

Safety and Handling

CBZ-D-VALINE should be handled with standard laboratory safety precautions. It is advisable
to wear personal protective equipment, including gloves and safety glasses. For detailed safety
information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Hazard Statements:

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.
Precautionary Statements:

e P261: Avoid breathing dust.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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